1-(4-fluorophenyl)-3-(3-methoxybenzyl)tetrahydro-2H-imidazol-2-one

• IUPAC Name: 1-(4-fluorophenyl)-3-[(3-methoxyphenyl)methyl]imidazolidin-2-one
• InChI: InChI=1S/C17H17FN2O2/c1-22-16-4-2-3-13(11-16)12-19-9-10-20(17(19)21)15-7-5-14(18)6-8-15/h2-8,11H,9-10,12H2,1H3
• InChI Key: MMKIDYHKURZXDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H17FN2O2
• DSSTOX Substance ID: DTXSID701327034
• Molecular Weight: 300.33 g/mol
• Solubility: 29.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 866149-39-5

Description

1-(4-Fluorophenyl)-3-(3-methoxybenzyl)tetrahydro-2H-imidazol-2-one, also known as 4-fluoro-3-methoxybenzyl imidazol-2-one (FMBI), is an important organic compound that has been studied extensively due to its wide range of applications in the scientific research field. FMBI has been used as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a building block for the synthesis of other compounds. It has also been used in the development of drugs, as a model compound for the study of enzyme activity, and as a tool for studying the structure and function of proteins.

Scientific Research Applications

FMBI has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a building block for the synthesis of other compounds. It has also been used in the development of drugs, as a model compound for the study of enzyme activity, and as a tool for studying the structure and function of proteins.

Mechanism of Action

The mechanism of action of FMBI is not completely understood. However, it is believed that the compound acts as a proton donor and an electron acceptor, allowing for the transfer of electrons and protons between two molecules. This transfer of electrons and protons leads to the formation of new bonds between the molecules, which can then be used to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMBI are not well understood. However, studies have shown that the compound can affect the activity of enzymes, and can also interact with proteins. It has been suggested that FMBI could be used as a tool for studying the structure and function of proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMBI in lab experiments is its low cost and availability. It is also easy to synthesize and can be used in a variety of reactions. However, the compound is not very stable and can easily decompose in certain conditions. Additionally, the compound is toxic and should be handled with caution.

Future Directions

There are numerous future directions for research on FMBI. One potential area of research is the development of new synthesis methods for FMBI. Additionally, further research could be conducted on the biochemical and physiological effects of FMBI, as well as its potential applications in drug development. Furthermore, research could be conducted on the structure and function of proteins that interact with FMBI. Finally, further research could be conducted on the mechanism of action of FMBI and its potential uses as a catalyst in catalytic reactions.

Synthesis Methods

FMBI can be synthesized through several different methods. One such method is the reaction of 4-fluorobenzaldehyde with 3-methoxybenzyl alcohol in the presence of a base such as potassium carbonate. This reaction produces the desired product in a single step. Another method is the reaction of 4-fluorobenzaldehyde with 3-methoxybenzyl bromide in the presence of a base such as sodium hydroxide. This reaction produces the desired product in two steps.